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Compound of Interest

Compound Name: 2-Nitrocinnamaldehyde

Cat. No.: B074183

This technical guide provides a comprehensive overview of 2-Nitrocinnamaldehyde, tailored
for researchers, scientists, and professionals in drug development. The document covers its
chemical and physical properties, synthesis protocols, key applications, and biological
significance.

Chemical Identity and Properties

2-Nitrocinnamaldehyde, also known as ortho-nitrocinnamaldehyde, is an organic aromatic
compound. It is characterized by a nitro group positioned ortho to the cinnamaldehyde side
chain. The trans or (E)-isomer is the more common form.

Table 1: Chemical Identifiers for 2-Nitrocinnamaldehyde
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Identifier

Value

Reference

Preferred IUPAC Name

(2E)-3-(2-Nitrophenyl)prop-2-
enal

[1]

Systematic Name

3-(2-Nitrophenyl)acrylaldehyde

[2]

Common Synonyms

o-Nitrocinnamaldehyde, trans-

2-Nitrocinnamaldehyde

[1](2]

CAS Number

1466-88-2 (isomer
unspecified), 66894-06-2 (E-

isomer)

[1]3]

Molecular Formula CoH7NOs3 [2]

Molecular Weight 177.16 g/mol [21[31[4]
VMSMELHEXDVEDE-

InChl Key [L13]14]

HWKANZROSA-N ((E)-isomer)

SMILES String

O=C/C=Cl/clcccccl--INVALID-
LINK--[O-] ((E)-isomer)

[3]4]

EC Number

215-988-0

[1]

MDL Number

MFCDO00007188

[21(31[4]

Table 2: Physical and Chemical Properties of 2-Nitrocinnamaldehyde
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Property Value Reference

Pale yellow to yellow-brown
Appearance _ [1][5]
crystalline powder

Melting Point 124-129 °C [1][2][4]
Boiling Point ~309.06 °C (rough estimate) [2][5]
Solubility ?oluble in methanol; Insoluble C116]
in water
Density ~1.33 g/cm?3 (rough estimate) [2][5]
Refractive Index ~1.52 (estimate) [2][5]
Storage Temperature 2-8°C, under inert gas [31[41[6]
Sensitivity Air sensitive [2][5]16]

Synthesis Protocols

Detailed methodologies for the common laboratory synthesis of 2-Nitrocinnamaldehyde are

provided below.
This protocol is adapted from established chemical synthesis literature.[1][7]

o Preparation: In a flask suitable for reactions at low temperatures, dissolve cinnamaldehyde in
a solution of acetic anhydride in acetic acid.

e Cooling: Cool the solution to a temperature range of 0-5 °C using an ice bath.

 Nitration: Slowly add a stoichiometric amount of concentrated nitric acid to the cooled
solution while maintaining the temperature between 0-5 °C.

e Reaction: Stir the mixture at this temperature for a specified duration to allow the nitration to
complete.

« |solation: Pour the reaction mixture into ice water to precipitate the product.
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« Purification: Collect the crude 2-Nitrocinnamaldehyde by filtration, wash with cold water,
and recrystallize from a suitable solvent (e.g., ethanol) to obtain the purified product.

* Yield: Reported yields for this method are typically in the range of 36-46%.[1]
This method involves an aldol condensation reaction.[1]
o Reactants: Combine 2-nitrobenzaldehyde and acetaldehyde in a reaction vessel.

o Catalyst: Add a suitable base catalyst (e.g., sodium hydroxide) to promote the condensation

reaction.

» Reaction Conditions: The reaction is typically carried out in a solvent like ethanol or water at
room temperature or with gentle heating.

o Work-up: After the reaction is complete, neutralize the mixture with an acid.

e |solation and Purification: The product, 2-Nitrocinnamaldehyde, often precipitates from the
solution and can be collected by filtration. Further purification can be achieved by
recrystallization.
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Method 1: Nitration
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Synthesis pathways for 2-Nitrocinnamaldehyde.

Applications in Research and Development

2-Nitrocinnamaldehyde serves as a valuable intermediate in organic synthesis and has
applications in materials science and drug discovery.

A primary application is in the Baeyer-Emmerling indole synthesis. 2-Nitrocinnamaldehyde is
first oxidized to 2-nitrocinnamic acid, which is then used to produce indole and its derivatives.
[1][5] Indoles are a critical structural motif in many pharmaceuticals.
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Role in Baeyer-Emmerling indole synthesis.

Recent studies have focused on synthesizing derivatives of 2-Nitrocinnamaldehyde for
potential therapeutic applications.

o Anticancer Research: Chalcone derivatives synthesized from 2-Nitrocinnamaldehyde have
been investigated for their cytotoxic effects against cancer cell lines, such as MCF-7 (human
breast adenocarcinoma).[8][9][10] One study reported that a derivative, 5-(2-nitrophenyl)-1-
(pyridine-3-yl)-penta-2,4-dien-1-one, showed potent activity, and molecular docking
suggested it interacts with the hinge region residue Met793 of the epidermal growth factor
receptor (EGFR) kinase.[8]

o Antimicrobial Studies: The antimicrobial properties of nitrocinnamaldehyde isomers have
been evaluated. While the related compound 4-nitrocinnamaldehyde shows significant
antimicrobial and antibiofilm activity, 2-nitrocinnamaldehyde has been reported to be less
active.[11][12]

e Actinometry: It has been proposed for use as an actinometer for monitoring the photostability
of pharmaceuticals in the UV-A range.[6][13]

Biological Activity and Toxicology

The biological effects of 2-Nitrocinnamaldehyde are primarily linked to the presence and
position of the nitro group on the phenyl ring.

Table 3: Summary of Toxicological Data
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Hazard Class GHS Code Description Reference
Skin Irritation H315 Causes skin irritation [3114]
o Causes serious eye
Eye Irritation H319 S [3114]
irritation

May cause an allergic

Skin Sensitization H317 ] ) [3]
skin reaction

: I May cause respiratory
Respiratory Irritation H335 T [1]
irritation

Studies on the genotoxicity of nitrocinnamaldehyde isomers have shown that the position of the
nitro group is critical. The para-nitro (4-nitro) isomer exhibits genotoxicity that is approximately
two orders of magnitude higher than that of the ortho- (2-nitro) and meta-isomers.[14] The
genotoxic effects are believed to be activated by bacterial or metabolic nitroreductases.[14][15]

The antimicrobial activity also appears to be position-dependent, with 4-nitrocinnamaldehyde
showing significantly higher potency than the 2-nitro isomer.[12] This highlights a key structure-
activity relationship where the electronic effects and steric accessibility of the nitro group
influence the molecule's biological interactions.

Nitrocinnamaldehyde Isomers

ortho (2-Nitro) meta (3-Nitro) para (4-Nitro)

Genotoxicity
Antimicrobial

Genotoxicity
Antimicrobial

Genotoxicity

Biological Activity

Lower Activity Higher Activity
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Isomer position vs. biological activity.

Conclusion

2-Nitrocinnamaldehyde is a versatile chemical intermediate with significant applications in
synthetic chemistry, particularly for constructing complex heterocyclic systems like indoles.
While its inherent biological activity appears lower than its para-isomer, its derivatives are a
subject of active research in the development of new anticancer agents. Appropriate safety
precautions are necessary when handling this compound due to its potential as a skin, eye,
and respiratory irritant. This guide provides foundational data to support its safe and effective
use in a research and development setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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